Cas no 3103-72-8 (Benzo[1,2-d:3,4-d']diisoxazole(8CI,9CI))

• Product Name: Benzo[1,2-d:3,4-d']diisoxazole(8CI,9CI)
• CAS No: 3103-72-8
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 294822
• PubChem ID: 57357925
• Update Time: 2025-04-19

Benzo[1,2-d:3,4-d']diisoxazole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-d:3,4-d']diisoxazole(8CI,9CI)
• Benzo[1,2-d:3,4-d]diisoxazole (8CI,9CI)
• [1,2]oxazolo[5,4-e][1,2]benzoxazole
• Benzo[1,2-d:3,4-d']bis[1,2]oxazole
• DTXSID20723941
• 3103-72-8

• Inchi： 1S/C8H4N2O2/c1-2-7-6(4-10-11-7)8-5(1)3-9-12-8/h1-4H
• InChI Key： KDLBQOCTNKZYCW-UHFFFAOYSA-N
• SMILES： O1C2C(C=N1)=CC=C1C=2C=NO1

Computed Properties

• Exact Mass: 160.02732
• Monoisotopic Mass: 160.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06